molecular formula C4F6O2 B8530726 2,2,3,3,5,6-Hexafluoro-2,3-dihydro-1,4-dioxine CAS No. 56625-38-8

2,2,3,3,5,6-Hexafluoro-2,3-dihydro-1,4-dioxine

Cat. No. B8530726
CAS RN: 56625-38-8
M. Wt: 194.03 g/mol
InChI Key: GBSIBPSSTJHPSJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2,2,3,3,5,6-Hexafluoro-2,3-dihydro-1,4-dioxine is a useful research compound. Its molecular formula is C4F6O2 and its molecular weight is 194.03 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2,2,3,3,5,6-Hexafluoro-2,3-dihydro-1,4-dioxine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2,2,3,3,5,6-Hexafluoro-2,3-dihydro-1,4-dioxine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

56625-38-8

Molecular Formula

C4F6O2

Molecular Weight

194.03 g/mol

IUPAC Name

2,2,3,3,5,6-hexafluoro-1,4-dioxine

InChI

InChI=1S/C4F6O2/c5-1-2(6)12-4(9,10)3(7,8)11-1

InChI Key

GBSIBPSSTJHPSJ-UHFFFAOYSA-N

Canonical SMILES

C1(=C(OC(C(O1)(F)F)(F)F)F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

A suspension of 39.2 g (0.60 mol) of zinc dust in 300 mL of dry DMF was stirred under N2 while 5 mL of 1,2-dibromoethane was added. Then a small portion of 74.0 g (0.28 mol) of dichloride 5 was added, and the mixture was stirred and heated. When an exothermic reaction started (about 75° C.), the rest of 5 was added dropwise at a rate sufficient to maintain 110°-120° C. in the pot while product was collected in a -80° C. trap. When the addition was completed, the mixture was heated to reflux to drive out the last of the product. Fractionation of the crude volatile product gave 24.5 g (45%) of pure perfluoro-2,3-dihydro-1,4-dioxin (7), bp 18°-19.5° C. IR (gas): 1845 cm-1 (w, C=C).
Quantity
5 mL
Type
reactant
Reaction Step One
Name
dichloride
Quantity
74 g
Type
reactant
Reaction Step Two
Name
Quantity
300 mL
Type
solvent
Reaction Step Three
Name
Quantity
39.2 g
Type
catalyst
Reaction Step Three

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